Cas no 189354-09-4 (3,4-Dehydrocycleanine)
3,4-Dehydrocycleanine structure
Product Name:3,4-Dehydrocycleanine
CAS No:189354-09-4
MF:C38H40N2O6
MW:620.734010696411
CID:6766936
Update Time:2024-03-03
3,4-Dehydrocycleanine Chemical and Physical Properties
Names and Identifiers
-
- 3,4-Didehydrocycleanine
- (+)-3,4-Dehydrocycleanine
- 3,4-Dehydrocycleanine
-
- Inchi: 1S/C38H40N2O6/c1-39-17-15-25-21-31(41-3)35(43-5)37-33(25)29(39)19-23-7-11-28(12-8-23)46-38-34-26(22-32(42-4)36(38)44-6)16-18-40(2)30(34)20-24-9-13-27(45-37)14-10-24/h7-15,17,21-22,29-30H,16,18-20H2,1-6H3
- InChI Key: WMGPFEIURRCNAW-UHFFFAOYSA-N
- SMILES: O1C2C(=C(C=C3C=2C(N(C)C=C3)CC2C=CC(=CC=2)OC2C(=C(C=C3C=2C(N(C)CC3)CC2C=CC1=CC=2)OC)OC)OC)OC
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 46
- XLogP3: 3.963
3,4-Dehydrocycleanine Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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